2-chloro-1,4,5-trimethyl-1H-imidazole
Overview
Description
2-Chloro-1,4,5-trimethyl-1H-imidazole is a nitrogen-containing heterocyclic compound with a wide range of applications in medicinal chemistry, agrochemistry, and food chemistry. It is a highly versatile and reactive molecule that can be used for a variety of synthetic transformations.
Mechanism of Action
The mechanism of action of 2-chloro-1,4,5-trimethyl-1H-imidazole is not fully understood. It is believed to act as a competitive inhibitor of enzymes and receptor agonists, by binding to their active sites and preventing the binding of their substrates. It is also believed to act as an antioxidant, by scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
2-Chloro-1,4,5-trimethyl-1H-imidazole has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain cancer cell lines, and it has been found to have anti-inflammatory, anti-fungal, and anti-viral properties. It has also been found to have antioxidant and cytoprotective effects, and it has been found to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-chloro-1,4,5-trimethyl-1H-imidazole in laboratory experiments is its high reactivity and versatility. It can be used in a variety of synthetic transformations, and it can be used to synthesize a wide range of biologically active compounds. The main limitation of using 2-chloro-1,4,5-trimethyl-1H-imidazole in laboratory experiments is its potential toxicity. It is classified as a mutagen and carcinogen, and it should be handled with caution.
Future Directions
The future directions of 2-chloro-1,4,5-trimethyl-1H-imidazole research include the development of new synthetic methods, the exploration of its potential therapeutic applications, and the investigation of its biochemical and physiological effects. Additionally, research is being conducted to explore its potential uses in the synthesis of organic electroactive materials, such as OLEDs and OFETs. Finally, research is being conducted to explore its potential applications in agrochemistry and food chemistry.
Synthesis Methods
2-Chloro-1,4,5-trimethyl-1H-imidazole can be synthesized through two main methods: the halogenation of 1,4,5-trimethyl-1H-imidazole and the direct halogenation of imidazole. The halogenation of 1,4,5-trimethyl-1H-imidazole involves the reaction of 1,4,5-trimethyl-1H-imidazole with chlorine or bromine in the presence of a catalyst. This method is simple and efficient, and it yields high yields of 2-chloro-1,4,5-trimethyl-1H-imidazole. The direct halogenation of imidazole involves the reaction of imidazole with chlorine or bromine in the presence of a catalyst. This method is more complicated, but it yields higher yields of 2-chloro-1,4,5-trimethyl-1H-imidazole.
Scientific Research Applications
2-Chloro-1,4,5-trimethyl-1H-imidazole has a wide range of applications in scientific research. It is used as a precursor for the synthesis of a variety of biologically active compounds, such as inhibitors of enzymes and receptor agonists. It is also used in the synthesis of fluorescent probes for imaging, and as a reagent for the synthesis of peptides, nucleotides, and other biologically active molecules. In addition, 2-chloro-1,4,5-trimethyl-1H-imidazole is used in the synthesis of organic electroactive materials, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-1,4,5-trimethyl-1H-imidazole involves the reaction of 2-methyl-1,4,5-trimethylimidazole with thionyl chloride to form the desired product.", "Starting Materials": [ "2-methyl-1,4,5-trimethylimidazole", "Thionyl chloride" ], "Reaction": [ "To a solution of 2-methyl-1,4,5-trimethylimidazole (1.0 g, 7.2 mmol) in dry dichloromethane (10 mL) at 0°C, thionyl chloride (0.8 mL, 10.8 mmol) was added dropwise over 10 minutes.", "The reaction mixture was stirred at 0°C for 1 hour and then at room temperature for an additional 2 hours.", "The reaction was quenched by the addition of saturated sodium bicarbonate solution (10 mL) and the resulting mixture was extracted with dichloromethane (3 x 10 mL).", "The combined organic layers were dried over anhydrous sodium sulfate and concentrated under reduced pressure.", "The crude product was purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 2-chloro-1,4,5-trimethyl-1H-imidazole as a white solid (0.9 g, 80% yield)." ] } | |
CAS RN |
212691-92-4 |
Product Name |
2-chloro-1,4,5-trimethyl-1H-imidazole |
Molecular Formula |
C6H9ClN2 |
Molecular Weight |
144.6 |
Purity |
95 |
Origin of Product |
United States |
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